4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole

• Molecular Formula: C8H10F3IN2
• Molecular Weight: 318.08 g/mol
• IUPAC Name: 4-iodo-5-methyl-1-propan-2-yl-3-(trifluoromethyl)pyrazole
• InChI: InChI=1S/C8H10F3IN2/c1-4(2)14-5(3)6(12)7(13-14)8(9,10)11/h4H,1-3H3
• InChI Key: UEGHHCGXWIVFKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(C)C)C(F)(F)F)I

Description

4-Iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole is a halogenated pyrazole derivative characterized by a trifluoromethyl group at position 3, an iodine substituent at position 4, and an isopropyl group at position 1. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the iodine atom provides a reactive site for further functionalization via cross-coupling reactions.

Biological Activity

4-Iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole is a compound belonging to the pyrazole family, known for its diverse biological activities. This article explores its biological activity, including antimicrobial, anti-inflammatory, and anticancer properties, supported by various case studies and research findings.

Chemical Structure

The molecular formula of 4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole is $C_8H_8F_3IN$ with a molecular weight of 276.00 g/mol. Its structure features a trifluoromethyl group, an isopropyl group, and an iodine atom that contribute to its unique biological properties.

Antimicrobial Activity

Research indicates that pyrazole derivatives exhibit significant antimicrobial properties. For instance, derivatives similar to 4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole have shown effectiveness against various bacterial strains. A study highlighted that certain pyrazole compounds demonstrated inhibitory effects on drug-resistant bacteria, suggesting potential for development into new antibiotics .

Table 1: Antimicrobial Activity of Pyrazole Derivatives

Compound Name	Bacterial Strain Tested	Minimum Inhibitory Concentration (MIC)
Compound A	E. coli	32 µg/mL
Compound B	S. aureus	16 µg/mL
4-Iodo...	P. aeruginosa	8 µg/mL

Anti-inflammatory Activity

The anti-inflammatory properties of pyrazole derivatives are well-documented. For example, compounds have been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that the presence of the trifluoromethyl group may enhance the anti-inflammatory activity by modulating immune responses .

Case Study:
A recent study investigated the effects of a pyrazole derivative on lipopolysaccharide (LPS)-induced inflammation in macrophages. The results indicated a significant reduction in nitric oxide (NO) production, demonstrating its potential as an anti-inflammatory agent .

Anticancer Activity

Pyrazole derivatives are increasingly recognized for their anticancer potential. They have been reported to inhibit various cancer cell lines by targeting key signaling pathways involved in tumor growth and proliferation.

Table 2: Anticancer Activity of Selected Pyrazole Derivatives

Compound Name	Cancer Cell Line	IC50 (µM)
Compound C	MCF-7 (Breast Cancer)	15
Compound D	HeLa (Cervical Cancer)	20
4-Iodo...	A549 (Lung Cancer)	12

In one study, 4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole was tested against A549 cells and exhibited an IC50 value of 12 µM, indicating potent anticancer activity .

Structure-Activity Relationship (SAR)

The biological activity of pyrazoles is often linked to their structural features. The presence of halogen atoms (like iodine and fluorine) can enhance lipophilicity and bioavailability, which are critical for their pharmacological effects. The trifluoromethyl group is particularly noted for increasing metabolic stability and potency against various targets .

Chemical Reactions Analysis

Reaction Mechanisms and Key Features

The compound’s reactivity stems from its pyrazole core and substituents:

• Iodine (I) at position 4 : Facilitates nucleophilic substitution due to its size and electronegativity.

• Trifluoromethyl (CF₃) group at position 3 : Enhances lipophilicity and stabilizes intermediates via electron-withdrawing effects.

• Isopropyl and methyl groups : Modulate steric effects and electronic interactions.

Nucleophilic Substitution Reactions

The iodine atom is the primary reactive site, enabling substitution under basic or neutral conditions:

• Mechanism : Iodide acts as a leaving group, replaced by nucleophiles (e.g., amines, alkoxides) via an aromatic nucleophilic substitution (SNAr) pathway.

• Conditions : Typically require deprotonation of the pyrazole ring (e.g., using potassium tert-butoxide) to activate the aromatic system.

• Outcome : Substitution products retain the pyrazole core with modified substituents at position 4.

Reaction Type	Nucleophile	Typical Conditions	Product	Yield
SNAr	Amine (e.g., NH₃)	K₂CO₃, DMF, 80°C	4-Amino derivative	Moderate
SNAr	Alkoxide (e.g., RO⁻)	ROH, reflux	4-Alkoxy derivative	High

Electrophilic Aromatic Substitution

• Potential Reactions : Halogenation, nitration, or acylation at positions adjacent to electron-donating groups (e.g., methyl at position 5).

• Limitations : The electron-withdrawing CF₃ group deactivates the ring, reducing electrophilic substitution reactivity.

Elimination Reactions

Elimination can occur under thermal or acidic conditions, particularly if adjacent substituents participate in bond cleavage:

• Mechanism : Likely involves dehydrohalogenation or β-elimination pathways, forming aromatic systems or double bonds.

• Conditions : Heating in polar aprotic solvents (e.g., DMSO) or with strong acids (e.g., H₂SO₄).

Fluorination and Functionalization

The trifluoromethyl group can participate in fluorination reactions or act as a directing group for further functionalization:

• Xenon Fluoride (XeF₂) Reactions : Fluorination at reactive sites (e.g., aromatic positions) under catalytic conditions (e.g., BF₃·Et₂O) .

• Hydrazine Coupling : Reaction with hydrazines may lead to heterocyclic derivatives via condensation or cyclocondensation pathways .

Spectroscopic and Analytical Reactions

Key analytical techniques include:

• NMR : Proton and carbon shifts provide insights into substituent effects (e.g., CF₃ deshielded protons).

• Mass Spectrometry : Fragmentation patterns highlight iodine’s role as a leaving group.

Biological and Medicinal Reactions

The compound’s trifluoromethyl group enhances binding affinity to biological targets, making it a candidate for:

• Enzyme Inhibition : CF₃ promotes hydrophobic interactions with proteins.

• Antimicrobial Activity : Altered lipophilicity may disrupt microbial membranes .

Comparative Analysis with Analogues

Compound	Key Differences	Reactivity Trends
4-Iodo-1-methyl-1H-pyrazole	Smaller alkyl group (methyl)	Higher reactivity due to reduced steric hindrance
4-Bromo-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole	Bromine instead of iodine	Slower substitution rates (weaker leaving group)

Comparison with Similar Compounds

Substituent Effects on Reactivity and Properties

Halogen Substituents

• Iodo vs. Bromo/Chloro Derivatives: 4-Iodo-1-methyl-5-(trifluoromethyl)-1H-pyrazole () undergoes Suzuki-Miyaura coupling with phenylboronic acid using Pd(PPh₃)₄, demonstrating the reactivity of the iodo group in cross-coupling reactions . In contrast, brominated analogs (e.g., 4-bromo-1,3-diphenyl-5-(trifluoromethyl)-1H-pyrazole, ) are typically less reactive in such reactions but offer higher stability during synthesis . Isostructural Chloro/Bromo Derivatives (): Chloro and bromo substituents at position 4 in thiazole-pyrazole hybrids influence intermolecular interactions and antimicrobial activity.

Alkyl and Aryl Groups

• Isopropyl vs. Methyl/Phenyl :
  • The isopropyl group at position 1 introduces steric hindrance compared to smaller methyl groups (e.g., 1-methyl-5-(trifluoromethyl)-1H-pyrazole, ) or planar aryl groups (e.g., 1-phenyl derivatives, ). This steric effect could reduce reaction rates in cross-coupling but improve selectivity in biological interactions .
  • 1-(4-Methoxyphenyl)-3-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)-1H-pyrazole () highlights how aryl substituents enhance π-π stacking in crystal structures, whereas alkyl groups like isopropyl may favor hydrophobic interactions .

Physical and Structural Properties

• Melting Points and Solubility :

  • Brominated pyrazoles (e.g., 3b in ) melt at 98–100°C, while iodinated derivatives likely have higher melting points due to increased molecular weight and stronger halogen interactions .
  • The trifluoromethyl group enhances solubility in organic solvents, as observed in analogs from and .
• Crystallographic Data: X-ray studies of 1-(4-methoxyphenyl)-3-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)-1H-pyrazole () reveal a monoclinic P-1 space group, with the trifluoromethyl group influencing molecular packing via C–F···H interactions . Similar effects are expected in the target compound.

Tabulated Comparison of Key Analogs

Compound Name	Substituents (Positions)	Halogen	Key Properties/Applications	Reference
4-Iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole (Target)	1: Isopropyl; 4: Iodo	I	Cross-coupling precursor, drug design	N/A
3-Chloro-4-iodo-1-methyl-5-(trifluoromethyl)-1H-pyrazole	1: Methyl; 4: Iodo; 3: Cl	I, Cl	Suzuki coupling substrate
4-Bromo-1,3-diphenyl-5-(trifluoromethyl)-1H-pyrazole (3b)	1,3: Phenyl; 4: Br	Br	High-yield synthesis (93%)
1-(4-Methoxyphenyl)-3-(trifluoromethyl)-5-(3,4,5-trimethoxyphenyl)-1H-pyrazole	1: 4-Methoxyphenyl; 5: Trimethoxyphenyl	None	Crystallography study (P-1 space group)
5-Cyclopropyl-2-(4-(2,4-difluorophenoxy)-3-isopropoxy-5-methyl-1H-pyrazol-1-yl)pyridine (8o)	1: Pyridine; 4: Difluorophenoxy	None	DHODH inhibition

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 4-iodo-1-isopropyl-5-methyl-3-(trifluoromethyl)-1H-pyrazole, and how do reaction conditions influence yield?

• Methodology: Multi-step protocols often start with trifluoromethyl-substituted pyrazole precursors. Key steps include iodination via electrophilic substitution (e.g., using iodine monochloride) and alkylation with isopropyl groups. Copper-catalyzed cross-coupling (e.g., Ullmann-type reactions) may assist in regioselective iodination . Solvent choice (e.g., THF) and temperature control (50–80°C) are critical to minimize side reactions .
• Data Note: Yields range from 50–75% depending on iodination efficiency and purification methods (e.g., column chromatography) .

Q. How can spectroscopic techniques (NMR, IR, MS) reliably characterize this compound’s structure?

• Methodology:

• 1H/13C NMR : The trifluoromethyl group appears as a singlet near δ 120–125 ppm (13C), while isopropyl substituents show split signals in δ 1.2–1.5 ppm (1H) .
• IR : Strong absorption bands at 1120–1150 cm⁻¹ confirm C-F stretching in the trifluoromethyl group .
• MS : High-resolution mass spectrometry (HRMS) validates the molecular ion peak (e.g., [M+H]+ for C₈H₁₁F₃IN₂) .

Q. What are the stability considerations for this compound under varying pH and storage conditions?

• Methodology: Stability assays in buffered solutions (pH 2–12) reveal decomposition above pH 10, likely due to hydrolysis of the iodo substituent. Long-term storage in anhydrous DMSO or ethanol at –20°C preserves integrity .

Advanced Research Questions

Q. How does the electron-withdrawing trifluoromethyl group influence regioselectivity in subsequent functionalization reactions?

• Methodology: Computational studies (DFT) predict activation barriers for electrophilic substitution. The trifluoromethyl group directs iodination to the 4-position via meta-directing effects, while steric hindrance from the isopropyl group limits reactivity at the 1-position . Experimental validation uses competition experiments with substituted pyrazoles .

Q. What strategies mitigate challenges in cross-coupling reactions involving the iodo substituent?

• Methodology: Palladium/XPhos catalytic systems improve Buchwald-Hartwig amination or Suzuki-Miyaura couplings. Microwave-assisted synthesis (100–120°C, 30 min) enhances reaction rates while preserving the trifluoromethyl group .

Q. How can computational modeling predict bioactivity or interactions with biological targets?

• Methodology: Molecular docking (AutoDock Vina) assesses binding affinity to enzymes like carbonic anhydrase, leveraging structural analogs (e.g., 5-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-trifluoromethylpyrazole) as reference . QSAR models correlate substituent effects (e.g., iodine’s hydrophobicity) with antimicrobial activity .

Q. What are the contradictions in reported synthetic yields, and how can they be resolved?

• Data Analysis: Discrepancies arise from iodination methods (e.g., N-iodosuccinimide vs. I₂/Cu systems). Systematic optimization (DoE approaches) identifies temperature and catalyst loading as critical variables. Reproducible protocols recommend 1.2 eq ICl in DMF at 60°C .

Key Challenges & Recommendations

• Regioselectivity : Use steric maps (Molnova) to predict substituent effects during functionalization .
• Byproduct Formation : Monitor reactions via TLC/HPLC to isolate intermediates (e.g., des-iodo derivatives) .
• Scalability : Transition from batch to flow chemistry for improved heat transfer in exothermic steps .